1-Benzyl-5-(ethoxycarbonyl)pyrrolidine-2-carboxylic acid

• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol
• IUPAC Name: 1-benzyl-5-ethoxycarbonylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C15H19NO4/c1-2-20-15(19)13-9-8-12(14(17)18)16(13)10-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3,(H,17,18)
• InChI Key: LYSIHBBDEZQRJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC(N1CC2=CC=CC=C2)C(=O)O

Description

1-Benzyl-5-(ethoxycarbonyl)pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C15H19NO4 and its molecular weight is 277.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium hydroxide (6.7 g, 0.1 m) in ethanol (180 ml) was slowly added to a solution of trans-1-benzyl-2,5-pyrrolidine dicarboxylic acid diethyl ester in ethanol (300 ml) at room temperature. This was stirred for 36 hours. The solvent was evaporated off and the residue dissolved in water. The pH of the solution was adjusted to 8 with dilute hydrochloric acid and the solution extracted with hexane to remove the unreacted amino diester. The aqueous solution was adjusted to a pH of 5.3 and was then extracted with diethyl ether. The combined extracts were washed with brine, dried over anhydrous sodium sulfate and concentrated, giving 18.3 g (65%) of the title compound as an oil.